Cas no 10277-78-8 (1H-Inden-1-amine, 2,3-dihydro-N-methyl-, (R)-)

• Product Name: 1H-Inden-1-amine, 2,3-dihydro-N-methyl-, (R)-
• CAS No: 10277-78-8
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 3561670
• PubChem ID: 5494442
• Update Time: 2025-04-22

1H-Inden-1-amine, 2,3-dihydro-N-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2,3-dihydro-N-methyl-, (R)-
• 1H-Inden-1-amine, 2,3-dihydro-N-methyl-, (1R)-
• N-METHYL-1(R)-AMINOINDAN
• 10277-78-8
• CHEMBL1235698
• Q27465071
• AIXUYZODYPPNAV-SNVBAGLBSA-N
• R-MAI
• (R)-N-Methyl-2,3-dihydro-1H-inden-1-amine
• AT22269
• EN300-6772540
• AKOS006356251
• SCHEMBL2465738
• (1R)-N-methyl-2,3-dihydro-1H-inden-1-amine
• BDBM10995

• Inchi： 1S/C10H13N/c1-11-10-7-6-8-4-2-3-5-9(8)10/h2-5,10-11H,6-7H2,1H3/t10-/m1/s1
• InChI Key： AIXUYZODYPPNAV-SNVBAGLBSA-N
• SMILES： [C@H]1(NC)C2=C(C=CC=C2)CC1

Computed Properties

• Exact Mass: 147.104799419Da
• Monoisotopic Mass: 147.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų